Cas no 118993-70-7 (3-(3-Methylbenzoyl)thiophene)

3-(3-Methylbenzoyl)thiophene structure
Product Name:3-(3-Methylbenzoyl)thiophene
CAS No:118993-70-7
Molecular Formula:C12H10OS
Molecular Weight:202.2722
MDL:MFCD07699007
CID:1208825
PubChem ID:10262263
3-(3-Methylbenzoyl)thiophene Properties
Names and Identifiers
-
- (3-methylphenyl)(thiophen-3-yl)methanone
- (3-methylphenyl)-3-thienylMethanone
- (3-methylphenyl)-thiophen-3-ylmethanone
- 3-(3-Methylbenzoyl)thiophene
- DA-20307
- 118993-70-7
- DTXSID80437491
- SCHEMBL10370870
- AKOS010016490
- MFCD07699007
-
- MDL: MFCD07699007
- InChIKey: LJAWMVVCIIEREL-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H10OS/c1-9-3-2-4-10(7-9)12(13)11-5-6-14-8-11/h2-8H,1H3
- SMILES: CC1=CC(=CC=C1)C(=O)C2=CSC=C2
Computed Properties
- Exact Mass: 202.0453
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 202.04523611g/mol
- Heavy Atom Count: 14
- Complexity: 214
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 17.07
- Boiling Point: 333.4±25.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
- Flash Point: 155.4±23.2 °C
- Density: 1.2±0.1 g/cm3
3-(3-Methylbenzoyl)thiophene Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AD75035-1g |
3-(3-Methylbenzoyl)thiophene |
118993-70-7 | 97% | 1g |
$660.00 | ||
abcr | AB362440-1 g |
3-(3-Methylbenzoyl)thiophene, 97%; . |
118993-70-7 | 97% | 1g |
€954.60 | 2023-04-26 | |
Ambeed | A387084-1g |
3-(3-Methylbenzoyl)thiophene |
118993-70-7 | 95+% | 1g |
$517.0 | ||
Fluorochem | 202313-1g |
3-(3-methylbenzoyl)thiophene |
118993-70-7 | 97% | 1g |
£554.00 | 2022-03-01 | |
Matrix Scientific | 107094-1g |
3-(3-Methylbenzoyl)thiophene, 97% |
118993-70-7 | 97% | 1g |
$517.00 | 2023-09-05 | |
TRC | M090125-250mg |
3-(3-Methylbenzoyl)thiophene |
118993-70-7 | 250mg |
$ 440.00 | 2022-06-04 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1781446-1g |
3-(3-Methylbenzoyl)thiophene |
118993-70-7 | 97% | 1g |
¥22445.00 | 2024-08-09 |
3-(3-Methylbenzoyl)thiophene Related Literature
-
Akira Ishimaru,Hisanari Onouchi,Roopali Rai,Anubhav Saxena,Akihiro Ohira,Masaaki Ishikawa,Masanobu Naito,Michiya Fujiki New J. Chem., 2010,34, 2310-2318
-
Mandy Lynn,Merrick Pierson Smela,Thomas R. Hoye Chem. Sci., 2021,12, 13902-13908
-
Kai Ye,Di Zhao,Xiaodi Shi RSC Adv., 2016,6, 84119-84126
-
Liang Li,Qianwen Cao,Jing Xie,Wenming Wang,Yubei Wang,Hongmei Chen,Zhongyuan Li,Yan Pan,Xiantao Wei,Yong Li Dalton Trans., 2022,51, 17180-17191
-
Fiona J. McInnes,Nahoum G. Anthony,Alan R. Kennedy,Nial J. Wheate Org. Biomol. Chem., 2010,8, 765-773
-
R. Arun Prasath,M. Talha Gokmen,Pieter Espeel,Filip E. Du Prez Polym. Chem., 2010,1, 685-692
-
7. Front cover
-
Xuan-Hui Ouyang,Ren-Jie Song,Cheng-Yong Wang,Yuan Yang Chem. Commun., 2015,51, 14497-14500
-
Silvia Piperno,Hagai Cohen,Tatyana Bendikov,Meir Lahav,Igor Lubomirsky Phys. Chem. Chem. Phys., 2012,14, 11185-11186
-
Wei Cao,Zezhi Lin,Daoyi Zheng,Jianjun Zhang,Weili Heng,Yuanfeng Wei,Yuan Gao,Shuai Qian J. Mater. Chem. B, 2023,11, 10566-10594
Recommended suppliers
Amadis Chemical Company Limited
(CAS:118993-70-7)3-(3-Methylbenzoyl)thiophene

Purity:99%
Quantity:1g
Price($):465.0